molecular formula C12H16ClNO2 B8284778 Ethyl 3-(chloromethyl)-5-(dimethylamino)benzoate

Ethyl 3-(chloromethyl)-5-(dimethylamino)benzoate

Cat. No.: B8284778
M. Wt: 241.71 g/mol
InChI Key: PZVMIZJQPIXQKL-UHFFFAOYSA-N
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Description

Ethyl 3-(chloromethyl)-5-(dimethylamino)benzoate is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16ClNO2

Molecular Weight

241.71 g/mol

IUPAC Name

ethyl 3-(chloromethyl)-5-(dimethylamino)benzoate

InChI

InChI=1S/C12H16ClNO2/c1-4-16-12(15)10-5-9(8-13)6-11(7-10)14(2)3/h5-7H,4,8H2,1-3H3

InChI Key

PZVMIZJQPIXQKL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=CC(=C1)CCl)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Compound 2 (3.45 g, 15.452 mmol) and PPh3 (6.14 g, 23.17 mmol) in 70 mL of DCM was added NCS (3.19 g, 23.178 mmol) at 0° C. The reaction mixture was stirred for 1.5 hours. After removal of solvent under reduced pressure, the residue was dissolved in Et2O. The solution was washed with brine and dried with MgSO4. The solution was filtered and concentrated. The residue was subjected to chromatography over silica gel (Hexanes/EtOAc=9.5/0.5) to give Compound 3 (3.585 g, 96%). 1H-NMR (500 MHz, CDCl3) δ 7.38 (s, 1H), 7.35 (s, 1H), 6.89 (s, 1H), 4.57 (s, 2H), 4.37 (q, J=7.1 Hz, 2H), 3.00 (s, 6H), 1.39 (t, J=7.1 Hz, 3H); 13C-NMR (125 MHz, CDCl3) δ 166.73, 150.63, 138.35, 131.59, 117.31, 116.20, 113.22, 60.95, 46.40, 40.43, 14.31; ESI-MS: m/z (MH+): 242.0942 (calc'd), 242.0944 (found).
Quantity
3.45 g
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reactant
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Quantity
6.14 g
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reactant
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Quantity
3.19 g
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reactant
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Quantity
70 mL
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solvent
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Yield
96%

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